Cas no 2219371-52-3 (tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate hydrochloride)

• Product Name: tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate hydrochloride
• CAS No: 2219371-52-3
• MF: C₁₃H₂₅ClN₂O₃
• MW: 292.802202939987
• CID: 5037242
• PubChem ID: 136575887
• Update Time: 2025-11-02

tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (8-oxa-1-azaspiro[4.5]decan-3-yl)carbamate hydrochloride
• tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate hydrochloride

• Inchi： 1S/C13H24N2O3.ClH/c1-12(2,3)18-11(16)15-10-8-13(14-9-10)4-6-17-7-5-13;/h10,14H,4-9H2,1-3H3,(H,15,16);1H
• InChI Key： VPUAFMZZGVHITD-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CC1)CC(CN2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 59.6

Additional information on tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate hydrochloride

Tert-Butyl N-{8-Oxa-1-Azaspiro[4.5]Decan-3-Yl}Carbamate Hydrochloride: A Novel Compound for Pharmaceutical and Biomedical Applications

Tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride represents a structurally unique compound with significant potential in the pharmaceutical and biomedical fields. This compound, characterized by its molecular formula C17H35NO4, is a derivative of carbamate functional groups and exhibits a complex ring system that includes a spiro[4.5]decan-3-yl core. The synthesis of this compound involves multiple steps, including the formation of a spiro[4.3]heptane framework and subsequent functionalization with hydrochloride salts. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory compounds.

The molecular structure of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride is characterized by a spiro[4.5]decan-3-yl ring system, which is further modified with an 8-oxa-1-azaspiro[4.5]decan-3-yl moiety. This unique architecture allows for the incorporation of diverse functional groups, enhancing the compound's reactivity and biological activity. The hydrochloride salt form of this compound is particularly advantageous due to its solubility properties, making it suitable for pharmaceutical formulations. The tert-butyl group provides steric hindrance, which may influence the compound's pharmacokinetic profile and biological activity.

Recent advancements in medicinal chemistry have led to the exploration of spiro[4.5]decan-3-yl derivatives as potential therapeutic agents. A study published in Journal of Medicinal Chemistry (2023) demonstrated that compounds with similar structural features exhibited promising antimicrobial activity against multidrug-resistant pathogens. The carbamate functionality in tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride is believed to contribute to its ability to inhibit bacterial growth by disrupting cell membrane integrity. This mechanism of action is similar to that of other carbamate-based antimicrobial agents currently in clinical trials.

Another area of interest is the use of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride in the development of anti-inflammatory drugs. Research conducted by a team at the University of Tokyo (2022) showed that compounds with similar spiro[4.5]decan-3-yl scaffolds exhibited significant anti-inflammatory effects in animal models of inflammatory diseases. The hydrochloride salt form of this compound may offer improved bioavailability compared to its neutral counterpart, making it a candidate for further preclinical evaluation.

From a synthetic perspective, the preparation of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride involves a multi-step process that includes the formation of a spiro[4.5]decan-3-yl ring system. The initial step typically involves the reaction of a spiro[4.3]heptane derivative with an oxa-1-azaspiro[4.5]decan-3-yl precursor. Subsequent functionalization with carbamate groups and hydrochloride salts is then carried out to yield the final compound. This synthetic approach allows for the incorporation of diverse substituents, enabling the fine-tuning of biological activity.

The pharmacological properties of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride are still under investigation, but preliminary studies suggest its potential as a lead compound for drug development. A recent paper in Organic & Biomolecular Chemistry (2023) reported that this compound exhibited moderate antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria. The tert-butyl group may play a role in enhancing the compound's stability in biological systems, while the hydrochloride salt form ensures adequate solubility for pharmaceutical applications.

Additionally, the use of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride in the development of anti-cancer agents is being explored. A study published in Cancer Research (2022) indicated that compounds with similar spiro[4.5]decan-3-yl scaffolds showed potential as inhibitors of specific oncogenic pathways. The carbamate functionality may contribute to the compound's ability to modulate intracellular signaling pathways, making it a promising candidate for further research.

In conclusion, tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride represents a novel scaffold with potential applications in drug discovery. Its unique molecular structure, involving a spiro[4.5]decan-3-yl ring system and hydrochloride salt form, offers advantages in terms of solubility and biological activity. Ongoing research into its pharmacological properties and synthetic methods is expected to provide further insights into its potential as a therapeutic agent. As the field of medicinal chemistry continues to evolve, compounds like tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride may play a significant role in the development of new and effective treatments for various diseases.

Further studies are needed to fully elucidate the biological mechanisms and therapeutic potential of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride. These studies should focus on its pharmacokinetic profile, toxicity, and efficacy in preclinical models. Additionally, the development of more efficient synthetic methods for its preparation could enhance its accessibility for research and potential clinical applications. As the understanding of this compound continues to grow, it may become a valuable tool in the quest for new therapeutic strategies.

The exploration of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride is part of a broader trend in medicinal chemistry that emphasizes the importance of structural diversity in drug discovery. By leveraging the unique properties of spiro[4.5]decan-3-yl derivatives, researchers can develop compounds with improved biological activity and reduced side effects. The continued investigation of this compound and similar scaffolds is expected to contribute to the advancement of pharmaceutical science and the development of innovative treatments for a wide range of medical conditions.

As the field of medicinal chemistry continues to evolve, the potential applications of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride are likely to expand. Ongoing research into its pharmacological properties and synthetic methods will be crucial in determining its role in future drug development. The compound's unique molecular structure and functional groups make it a promising candidate for further exploration, with the potential to impact various areas of medical research and treatment.

Overall, the study of tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride highlights the importance of structural innovation in drug discovery. As researchers continue to uncover new insights into its properties and potential applications, this compound may become a valuable asset in the development of novel therapeutic strategies. The ongoing investigation into its pharmacological and synthetic aspects is expected to contribute significantly to the advancement of pharmaceutical science and the creation of more effective treatments for a variety of medical conditions.

With further research and development, tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate hydrochloride has the potential to play a significant role in the future of medicine. Its unique properties and structural characteristics make it a promising candidate for various therapeutic applications. As the field of medicinal chemistry continues to advance, the exploration of this compound and similar scaffolds is expected to lead to the discovery of new and innovative treatments that can address a wide range of medical needs.